(9R,10S,13S,14R,16R,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol

• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: (9R,10S,13S,14R,16R,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
• InChI: InChI=1S/C20H26N2O2/c1-3-10-11-8-14-17-20(12-6-4-5-7-13(12)21(17)2)9-15(16(11)18(20)23)22(14)19(10)24/h4-7,10-11,14-19,23-24H,3,8-9H2,1-2H3/t10-,11?,14-,15+,16?,17-,18+,19+,20?/m0/s1
• InChI Key: CJDRUOGAGYHKKD-FCXWBZPOSA-N
• Isomeric SMILES: CC[C@@H]1[C@H](N2[C@H]3CC1C4[C@H]2CC5([C@H]3N(C6=CC=CC=C65)C)[C@@H]4O)O
• Canonical SMILES: CCC1C2CC3C4C5(CC(C2C5O)N3C1O)C6=CC=CC=C6N4C

Description

LSM-21619 is an indole alkaloid.

Scientific Research Applications

Asymmetric Hydroboration and Allylboration

• Asymmetric hydroboration of 1,3-cyclohexadiene with a similar compound (4R) produces allylborane with high selectivity, useful for adding to aldehydes and creating complex organic molecules (González et al., 2015).

Synthesis of N-Pivot Lariat Crown Ethers

• Novel complexes with sodium ion have been synthesized using compounds with a similar structure, highlighting the potential for creating new macrocyclic ligands (Guo & Zong, 1994).

Formulation of Fluorescent Devices for Protons and Metal Ions

• Compounds like (9R,10S,13S,14R,16R,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol have been used to create fluorescent devices for detecting metal ions and protons (Tamayo et al., 2005).

Crystal Structure Analysis

• The crystal structure of compounds with a similar framework has been analyzed, providing insights into their molecular geometry and interactions (Fischer et al., 2008).

Exploration of Isomerization Processes

• Studies on similar compounds have shown spontaneous isomerization in solution, contributing to understanding the dynamic behavior of such complex molecules (Afonin et al., 2017).

Investigation of Metal Ion Complexation

• These types of compounds have been used to study the complexation properties with metal ions like Hg(II), demonstrating their potential in analytical chemistry and metal ion sensing (Tamayo et al., 2007).